Cas no 1805025-38-0 (Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate
• CAS No: 1805025-38-0
• MF: C₁₂H₁₂BrNO₂S
• MW: 314.198181152344
• CID: 4945566
• Update Time: 2025-06-08

Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate

• Inchi： 1S/C12H12BrNO2S/c1-2-16-12(15)5-10-9(7-14)3-8(6-13)4-11(10)17/h3-4,17H,2,5-6H2,1H3
• InChI Key： MJYFHDCWZCWSPR-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(=C(C=1)S)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.5
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate

Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate (CAS No. 1805025-38-0): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate (CAS No. 1805025-38-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of thiophenols and cyanides, which are known for their diverse biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate is C₁₃H₁₁BrN₂O₂S, and its molecular weight is approximately 337.19 g/mol. The presence of a bromomethyl group, a cyano group, and a mercapto group in the molecule confers it with a range of interesting chemical and biological properties. These functional groups are known to play crucial roles in various biological processes, including enzyme inhibition, receptor binding, and redox reactions.

The synthesis of Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate typically involves several steps, starting with the preparation of the 4-bromomethyl-2-cyano-6-thiophenol intermediate. This intermediate can be synthesized through the reaction of 4-bromomethylbenzonitrile with sodium hydrosulfide in an appropriate solvent. The resulting thiophenol is then esterified with ethyl bromoacetate to form the final product. The detailed synthetic route and conditions have been reported in several recent studies, highlighting the importance of precise control over reaction parameters to achieve high yields and purity.

Recent research has focused on exploring the biological activities of Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate. One notable area of interest is its potential as an antioxidant agent. The presence of the mercapto group in the molecule makes it a strong reducing agent, capable of scavenging free radicals and protecting cells from oxidative damage. Studies have shown that this compound exhibits significant antioxidant activity in vitro, suggesting its potential use in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate has also been investigated for its anti-inflammatory effects. Inflammatory responses are often associated with the production of pro-inflammatory cytokines and reactive oxygen species (ROS). Research has demonstrated that this compound can effectively inhibit the production of these inflammatory mediators, thereby reducing inflammation and associated tissue damage. These findings have opened up new avenues for its use in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The cytotoxicity profile of Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate has also been evaluated in various cell lines. Preliminary studies have shown that it exhibits selective cytotoxicity against certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying this selective cytotoxicity is not yet fully understood but is believed to involve the disruption of cellular redox balance and induction of apoptosis. Further research is needed to elucidate these mechanisms and to explore its potential as an anticancer agent.

Beyond its direct biological activities, Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate has also shown promise as a lead compound for drug development. Its unique chemical structure provides a valuable scaffold for the design and synthesis of novel derivatives with enhanced therapeutic properties. Researchers are actively exploring structural modifications to optimize its pharmacokinetic and pharmacodynamic profiles, aiming to improve its bioavailability, stability, and efficacy.

In conclusion, Ethyl 4-bromomethyl-2-cyano-6-mercaptophenylacetate (CAS No. 1805025-38-0) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.